N-(2-bromophenyl)-2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• CAS No.: 476483-95-1
• Molecular Formula: C21H15BrClN5OS
• Molecular Weight: 500.8 g/mol
• IUPAC Name: N-(2-bromophenyl)-2-[[4-(4-chlorophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H15BrClN5OS/c22-17-3-1-2-4-18(17)25-19(29)13-30-21-27-26-20(14-9-11-24-12-10-14)28(21)16-7-5-15(23)6-8-16/h1-12H,13H2,(H,25,29)
• InChI Key: CSNLETWLAJAXFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)C4=CC=NC=C4)Br

Description

N-(2-bromophenyl)-2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide: is a complex organic compound with a unique structure. Let’s break it down:

• This compound may have applications in various fields due to its intriguing structure.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigating novel reactions involving the triazole and pyridine moieties.

Biology: Studying the compound’s interactions with biological macromolecules (e.g., proteins, DNA).

Medicine: Exploring potential pharmacological activities (e.g., antimicrobial, anticancer).

Industry: Developing new materials or catalysts based on its structure.

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s potential applications and mechanisms are still an active area of research, and further studies will enhance our understanding